1-benzyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea

• IUPAC Name: 1-benzyl-3-[4-(dimethylamino)but-2-ynyl]urea
• InChI: InChI=1S/C14H19N3O/c1-17(2)11-7-6-10-15-14(18)16-12-13-8-4-3-5-9-13/h3-5,8-9H,10-12H2,1-2H3,(H2,15,16,18)
• InChI Key: MUPCFGCEWHJLNB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC#CCNC(=O)NCC1=CC=CC=C1
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

The compound “1-benzyl-3-[4-(dimethylamino)but-2-yn-1-yl]urea” is a complex organic molecule that contains several functional groups. It has a benzyl group (a benzene ring attached to a methylene group), a dimethylamino group (a nitrogen atom bonded to two methyl groups), a but-2-yn-1-yl group (a four-carbon chain with a triple bond), and a urea group (a carbonyl group flanked by two amine groups).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzyl group would provide a planar, aromatic region; the dimethylamino group would introduce a region of nitrogen-based nucleophilicity; the but-2-yn-1-yl group would provide a linear, hydrocarbon chain with a triple bond; and the urea group would introduce a region of carbonyl-based electrophilicity.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. The benzyl group might undergo electrophilic aromatic substitution or free radical bromination. The dimethylamino group could participate in acid-base reactions. The but-2-yn-1-yl group, with its triple bond, might undergo addition reactions or be involved in click chemistry. The urea group could participate in condensation reactions or hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of both polar (urea, dimethylamino) and nonpolar (benzyl, but-2-yn-1-yl) groups would likely make it amphiphilic. Its solubility would depend on the solvent used.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. It could be interesting to investigate its behavior in biological systems, given its complex structure and the presence of several functional groups known to interact with biological molecules.